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Compound of Interest

Compound Name: F 13714

Cat. No.: B15578396 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

research compounds like F 13714 is a critical component of laboratory safety and

environmental responsibility. F 13714, a selective 5-HT1A receptor biased agonist, is utilized in

non-clinical research and, like all laboratory chemicals, requires a structured disposal plan to

mitigate potential hazards. In the absence of a specific Safety Data Sheet (SDS) from the

manufacturer, F 13714 must be treated as a hazardous chemical. The following procedures

provide a comprehensive framework for its safe handling and disposal.

Immediate Safety and Logistical Information
Researchers handling F 13714 should adhere to standard laboratory safety protocols, including

the use of personal protective equipment (PPE) such as safety goggles, lab coats, and

chemical-resistant gloves. All handling of the compound, especially in powdered form, should

be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation

exposure.

Step-by-Step Disposal Protocol
In the absence of a specific Safety Data Sheet (SDS) for F 13714, the compound must be

treated as hazardous waste.[1][2] The following step-by-step guide ensures a safe and

compliant disposal process.

Waste Characterization and Segregation:
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Assume Hazard: Treat all F 13714 waste as hazardous.[1][2]

Do Not Mix: To prevent unknown chemical reactions, do not mix F 13714 waste with other

chemical waste streams.[1]

Segregate by Form: Maintain separate, clearly labeled containers for solid and liquid

waste.[1]

Container Selection and Management:

Use Compatible Containers: Collect waste in chemically compatible, leak-proof containers

with secure lids. Glass or high-density polyethylene (HDPE) containers are generally

suitable for organic compounds.[1]

Leave Headspace: Do not fill containers to the brim. Leave at least 10% headspace to

allow for expansion.

Store Securely: Keep waste containers closed except when adding waste. Store them in a

designated and properly labeled satellite accumulation area within the laboratory.[1]

Labeling:

Immediate Labeling: Affix a hazardous waste label to the container as soon as the first

drop of waste is added.[1]

Complete Information: The label must include the words "Hazardous Waste," the full

chemical name: "F 13714 (3-chloro-4-fluorophenyl-(4-fluoro-4-[[(5-methyl-6-methylamino-

pyridin-2-ylmethyl)-amino]-methyl]-piperidin-1-yl-methanone))", and a clear indication of

the hazards (e.g., "Toxic," "Handle with Care"). List all components and their approximate

percentages if it is a solution.

Disposal:

Contact Environmental Health and Safety (EHS): Do not dispose of F 13714 down the

drain or in regular trash. Contact your institution's EHS department to arrange for a

hazardous waste pickup.[1]
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Provide Documentation: Be prepared to provide all available information about the

compound to the EHS personnel.

Professional Disposal: The EHS department will ensure the waste is transported to a

licensed hazardous waste disposal facility, where it will likely be incinerated at high

temperatures.[3][4]

Data Presentation
As no specific Safety Data Sheet for F 13714 was publicly available, a quantitative data table

cannot be pre-populated. Researchers must consult the SDS provided by their chemical

supplier. The following table structure should be used to summarize key safety and disposal

data.

Parameter Value Units Source

Chemical Name

3-chloro-4-

fluorophenyl-(4-fluoro-

4-[[(5-methyl-6-

methylamino-pyridin-

2-ylmethyl)-amino]-

methyl]-piperidin-1-yl-

methanone)

N/A Supplier SDS

CAS Number Consult Supplier SDS N/A Supplier SDS

Physical State Consult Supplier SDS N/A Supplier SDS

LD50 (Oral, Rat) Consult Supplier SDS mg/kg Supplier SDS

Hazard Class Consult Supplier SDS N/A Supplier SDS

Disposal Code Consult Supplier SDS N/A Supplier SDS

Experimental Protocols
Detailed methodologies for experiments involving F 13714, such as those assessing its

antidepressant-like properties, can be found in peer-reviewed scientific literature. These studies
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typically involve animal models and behavioral tests like the forced swim test. For specific

protocols, researchers should refer to publications on 5-HT1A receptor biased agonists.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of F 13714.

Step 1: Preparation & Segregation Step 2: Containment & Labeling Step 3: Storage & Pickup Step 4: Final Disposal

F 13714 Waste Generated Characterize as Hazardous Segregate Solid & Liquid Waste Select Compatible Container Label with 'Hazardous Waste' & Chemical Name Store in Satellite Accumulation Area Contact EHS for Pickup Professional Disposal via Licensed Vendor

Click to download full resolution via product page

Caption: Logical workflow for the disposal of F 13714.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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